Cas no 9076-44-2 (Chymostatin)

• Product Name: Chymostatin
• CAS No: 9076-44-2
• MF: C₃₁H₄₁N₇O₆
• MW: 607.700546979904
• CID: 48268
• PubChem ID: 329749270
• Update Time: 2024-10-26

Chymostatin Chemical and Physical Properties

Names and Identifiers

• Chymostatin
• (2S)-2-[[(1S)-1-(2-Amino-3,4,5,6-tetrahydropyrimidin-4-yl)-2-[[(2S)-4-methyl-1-oxo-1-[[(2S)-1-oxo-3-phenylpropan-2-yl]amino]pentan-2-yl]amino]-2-oxoethyl]carbamoylamino]-3-phenylpropanoic acid
• Chymostatin (microbial product)
• N-[-Nα-carbonyl-capreomycidine-Val-Phe-al]-Phe
• CHYMOSTATIN (25 MG )
• CHYMOSTATIN (ACTINOMYCETES)
• CHYMOSTATIN, 5 MG
• N-(Nα-Carbonyl-Cpd-X-Phe-al)-Phe (Cpd = capreomycidine) (capreomycidine = [S,S]-α-(2-Iminohexahydro-4-pyrimidyl)glycine)
• AC1L9E22
• BDBM50288847
• BDBM87059
• DB01683
• CHEBI:510447
• [(S)-1-Carboxy-2-phenylethyl]-carbamoyl-a-[2-amidohexahydro-4(S)-pyrimidyl]-(S)-glycyl-[A= LeuB=Val C=Ile]-phenylalaninal
• (2S)-2-[[(1S)-1-(2-amino-1,4,5,6-tetrahydropyrimidin-6-yl)-2-[[(1S)-1-[[(1S)-1-benzyl-2-oxo-ethyl]carbamoyl]-3-methyl-butyl]amino]-2-oxo-ethyl]carbamoylamino]-3-phenyl-propanoic acid
• CHEMBL247767
• (2S)-2-[[(1S)-2-[[(1S)-1-[[(1S)-1-benzyl-2-oxo-ethyl]carbamoyl]-3-methyl-butyl]amino]-1-(2-iminohexahydropyrimidin-4-yl)-2-oxo-ethyl]carbamoylamino]-3-phenyl-propanoic acid
• SCHEMBL8259564
• C11308
• BDBM222139
• 9076-44-2
• (((1S)-1-(2-Amino-3,4,5,6-tetrahydropyrimidin-4-yl)-2-(((S)-4-methyl-1-oxo-1-(((S)-1-oxo-3-phenylpropan-2-yl)amino)pentan-2-yl)amino)-2-oxoethyl)carbamoyl)-L-phenylalanine
• GLXC-20859
• (2S)-2-(((1S)-1-(2-amino-1,4,5,6-tetrahydropyrimidin-6-yl)-2-(((1S)-1-(((1S)-1-benzyl-2-oxo-ethyl)carbamoyl)-3-methyl-butyl)amino)-2-oxo-ethyl)carbamoylamino)-3-phenyl-propanoic acid
• W7MU4REM7L

• MDL： MFCD00071059
• Inchi： InChI=1S/2C31H41N7O6.C30H39N7O6/c1-19(2)15-24(27(40)34-22(18-39)16-20-9-5-3-6-10-20)35-28(41)26(23-13-14-33-30(32)36-23)38-31(44)37-25(29(42)43)17-21-11-7-4-8-12-21;1-3-19(2)25(27(40)34-22(18-39)16-20-10-6-4-7-11-20)37-28(41)26(23-14-15-33-30(32)35-23)38-31(44)36-24(29(42)43)17-21-12-8-5-9-13-21;1-18(2)24(26(39)33-21(17-38)15-19-9-5-3-6-10-19)36-27(40)25(22-13-14-32-29(31)34-22)37-30(43)35-23(28(41)42)16-20-11-7-4-8-12-20/h3-12,18-19,22-26H,13-17H2,1-2H3,(H,34,40)(H,35,41)(H,42,43)(H3,32,33,36)(H2,37,38,44);4-13,18-19,22-26H,3,14-17H2,1-2H3,(H,34,40)(H,37,41)(H,42,43)(H3,32,33,35)(H2,36,38,44);3-12,17-18,21-25H,13-16H2,1-2H3,(H,33,39)(H,36,40)(H,41,42)(H3,31,32,34)(H2,35,37,43)/t22-,23?,24-,25-,26-;19?,22-,23?,24-,25-,26-;21-,22?,23-,24-,25-/m000/s1
• InChI Key： QJIJPLFVFWXMGK-TVTYOTTNSA-N
• SMILES： CC(C[C@H](NC([C@@H](NC(N[C@H](C(O)=O)CC1=CC=CC=C1)=O)C2CCNC(N2)=N)=O)C(N[C@H](C=O)CC3=CC=CC=C3)=O)C.CCC([C@H](NC([C@@H](NC(N[C@H](C(O)=O)CC1=CC=CC=C1)=O)C2CCNC(N2)=N)=O)C(N[C@H](C=O)CC3=CC=CC=C3)=O)C.CC([C@H](NC([C@@H](NC(N[C@H](C(O)=O)CC1=CC=CC=C1)=O)C2CCNC(N2)=N)=O)C(N[C@H](C=O)CC3=CC=CC=C3)=O)C

Computed Properties

• Exact Mass: 593.29600
• Monoisotopic Mass: 607.31183205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 24
• Hydrogen Bond Acceptor Count: 39
• Heavy Atom Count: 131
• Rotatable Bond Count: 56
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 204Ų

Experimental Properties

• Density: 1.3400
• Melting Point: 276-278℃
• Solubility: DMSO: 10 mM Stock solutions stable for months at −20 °C.
• PSA: 201.61000
• LogP: 2.62450

Chymostatin Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22; S24/25; S36; S26
• FLUKA BRAND F CODES：10-21
• RTECS：GC3047700
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides